Cas no 77671-28-4 (2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-)

• Product Name: 2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-
• CAS No: 77671-28-4
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 535669
• PubChem ID: 15567554
• Update Time: 2025-04-19

2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 4-[4-(dimethylamino)benzoyl]-1,3-dihydro-5-methyl-
• 4-[4-(dimethylamino)benzoyl]-5-methyl-1,3-dihydroimidazol-2-one
• 77671-28-4
• DTXSID90574442
• 1,3-Dihydro-4-[4-(dimethylamino)benzoyl]-5-methyl-2H-imidazol-2-one
• SCHEMBL11175098
• IKNGZHKAQKSTKD-UHFFFAOYSA-N
• 4-[4-(Dimethylamino)benzoyl]-5-methyl-1,3-dihydro-2H-imidazol-2-one
• CHEMBL287458

• Inchi： 1S/C13H15N3O2/c1-8-11(15-13(18)14-8)12(17)9-4-6-10(7-5-9)16(2)3/h4-7H,1-3H3,(H2,14,15,18)
• InChI Key： IKNGZHKAQKSTKD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N(C)C)C1=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.4Ų